2-(tert-Butyl)-5-(2-((3-fluoro-4-(methylsulfonamido)benzyl)amino)-2-oxoethoxy)phenyl 6-(trifluoromethyl)picolinate

Specification

• Molecular Formula: C27H27F4N3O6S
• Molecular Weight: 597.6 g/mol
• IUPAC Name: [2-tert-butyl-5-[2-[[3-fluoro-4-(methanesulfonamido)phenyl]methylamino]-2-oxoethoxy]phenyl] 6-(trifluoromethyl)pyridine-2-carboxylate
• Standard InChI: InChI=1S/C27H27F4N3O6S/c1-26(2,3)18-10-9-17(13-22(18)40-25(36)21-6-5-7-23(33-21)27(29,30)31)39-15-24(35)32-14-16-8-11-20(19(28)12-16)34-41(4,37)38/h5-13,34H,14-15H2,1-4H3,(H,32,35)
• Standard InChI Key: PRNCJKMAIBAVCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)OCC(=O)NCC2=CC(=C(C=C2)NS(=O)(=O)C)F)OC(=O)C3=NC(=CC=C3)C(F)(F)F

Introduction

Synthesis

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key factors influencing the synthesis include:

• Temperature Control: Optimal temperatures are critical to prevent side reactions.

• Solvent Selection: Polar aprotic solvents are often used to facilitate nucleophilic substitutions.

• Reaction Time: Prolonged reaction times may lead to degradation or undesired by-products.

The synthetic pathway typically involves coupling reactions between intermediates containing the tert-butyl group and the picolinate framework, followed by functionalization with fluorinated and sulfonamide groups.

Applications

The unique structure of this compound enables its use in diverse scientific fields:

• Pharmaceutical Research:

  • The presence of fluorine and sulfonamide groups suggests potential biological activity, making it a candidate for drug development.

  • Its ability to interact with specific biological targets could lead to applications in enzyme inhibition or receptor modulation.

• Material Science:

  • The trifluoromethyl group imparts hydrophobicity and chemical stability, which are desirable in designing advanced materials.

• Synthetic Chemistry:

  • The compound serves as a precursor for derivatives with enhanced properties or biological activity.

Mechanism of Action

While specific biological mechanisms are not fully elucidated, compounds with similar structures often exhibit activity through:

• Binding to active sites on enzymes or receptors.

• Modulating biochemical pathways via hydrogen bonding or hydrophobic interactions.

• Acting as inhibitors or activators depending on their electronic and steric properties.

Further studies are required to confirm these interactions for this specific compound.

Research Directions

Future research on this compound may focus on:

• Derivatization: Developing analogs with improved bioactivity or material properties.

• Toxicological Studies: Assessing safety profiles for pharmaceutical applications.

• Computational Modeling: Using molecular docking and QSAR (Quantitative Structure–Activity Relationship) techniques to predict interactions with biological targets.